Cas no 2679942-35-7 (benzyl 4-{(2S)-2-(hydroxymethyl)pyrrolidin-1-ylmethyl}piperidine-1-carboxylate)

• Product Name: benzyl 4-{(2S)-2-(hydroxymethyl)pyrrolidin-1-ylmethyl}piperidine-1-carboxylate
• CAS No: 2679942-35-7
• MF: C₁₉H₂₈N₂O₃
• MW: 332.437225341797
• CID: 5619147
• PubChem ID: 165924325
• Update Time: 2025-06-13

benzyl 4-{(2S)-2-(hydroxymethyl)pyrrolidin-1-ylmethyl}piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2679942-35-7
• EN300-28295940
• benzyl 4-{[(2S)-2-(hydroxymethyl)pyrrolidin-1-yl]methyl}piperidine-1-carboxylate
• benzyl 4-{(2S)-2-(hydroxymethyl)pyrrolidin-1-ylmethyl}piperidine-1-carboxylate

• Inchi： 1S/C19H28N2O3/c22-14-18-7-4-10-21(18)13-16-8-11-20(12-9-16)19(23)24-15-17-5-2-1-3-6-17/h1-3,5-6,16,18,22H,4,7-15H2/t18-/m0/s1
• InChI Key： JEPHMLUEASMFAP-SFHVURJKSA-N
• SMILES： OC[C@@H]1CCCN1CC1CCN(C(=O)OCC2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 332.20999276g/mol
• Monoisotopic Mass: 332.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 53Ų

Additional information on benzyl 4-{(2S)-2-(hydroxymethyl)pyrrolidin-1-ylmethyl}piperidine-1-carboxylate

Exploring the Potential of Benzyl 4-{(2S)-2-(hydroxymethyl)pyrrolidin-1-ylmethyl}piperidine-1-carboxylate (CAS No. 2679942-35-7) in Modern Research

In the ever-evolving landscape of pharmaceutical and chemical research, benzyl 4-{(2S)-2-(hydroxymethyl)pyrrolidin-1-ylmethyl}piperidine-1-carboxylate (CAS No. 2679942-35-7) has emerged as a compound of significant interest. This molecule, characterized by its unique structural features, combines a pyrrolidine ring with a piperidine backbone, offering versatile applications in drug discovery and development. Researchers are particularly drawn to its potential as a chiral building block or intermediate in synthesizing biologically active compounds.

The compound's hydroxymethyl and benzyl carboxylate functional groups contribute to its reactivity and solubility, making it a valuable candidate for medicinal chemistry projects. Recent trends in AI-driven drug design and computational chemistry have further highlighted the importance of such structurally diverse molecules. For instance, its stereochemical purity (2S configuration) aligns with the growing demand for enantioselective synthesis in targeted therapeutics.

One of the most searched questions in this domain revolves around "how to optimize the synthesis of chiral piperidine derivatives." Here, benzyl 4-{(2S)-2-(hydroxymethyl)pyrrolidin-1-ylmethyl}piperidine-1-carboxylate serves as an exemplary case study. Its synthesis often involves asymmetric catalysis or enzymatic resolution, topics frequently discussed in green chemistry forums. The compound’s stability under various pH conditions also makes it a subject of interest for formulation scientists.

Another hot topic is the role of nitrogen-containing heterocycles in CNS drug development. The pyrrolidin-1-ylmethyl moiety in this compound shares structural similarities with neurotransmitters, sparking investigations into its potential bioactivity. Researchers are exploring whether derivatives of this molecule could modulate GPCRs or ion channels, addressing unmet needs in neurological disorders.

From an SEO perspective, terms like "CAS 2679942-35-7 supplier" or "benzyl piperidine carboxylate applications" rank highly in search queries, reflecting commercial and academic demand. The compound’s patent landscape is another area of focus, with innovators seeking to protect novel synthetic routes or therapeutic uses. Notably, its logP and hydrogen bonding capacity align with Lipinski’s Rule of Five, a frequently searched criterion in druglikeness assessments.

In conclusion, benzyl 4-{(2S)-2-(hydroxymethyl)pyrrolidin-1-ylmethyl}piperidine-1-carboxylate exemplifies the intersection of structural complexity and practical utility in modern chemistry. As the scientific community prioritizes sustainable synthesis and precision medicine, this compound will likely remain a focal point for interdisciplinary research.